2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide

• IUPAC Name: 2-(1-benzyl-3-oxopiperazin-2-yl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide
• InChI: InChI=1S/C19H27N3O3/c23-14-19(8-4-5-9-19)21-17(24)12-16-18(25)20-10-11-22(16)13-15-6-2-1-3-7-15/h1-3,6-7,16,23H,4-5,8-14H2,(H,20,25)(H,21,24)
• InChI Key: COWTVCAOWGNCTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)NC(=O)CC2C(=O)NCCN2CC3=CC=CC=C3
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide, also known as Boc-Pip-OMe, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of piperazine and has been found to have various biochemical and physiological effects that make it useful for a range of experiments.

Mechanism of Action

The mechanism of action of 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide is not fully understood, but it is believed to work by inhibiting the release of neurotransmitters in the brain. This compound has been found to act as a competitive inhibitor of the vesicular monoamine transporter, which is responsible for the release of neurotransmitters such as dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the release of neurotransmitters in the brain, which can have an effect on mood, behavior, and cognition. This compound has also been found to have an effect on the immune system, as it has been shown to inhibit the production of cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide is its ability to inhibit the release of neurotransmitters in the brain. This makes it useful for studies of the central nervous system and for the development of drugs that target neurotransmitter release. However, one limitation of this compound is that it can be difficult to work with in the laboratory, as it is highly reactive and can be unstable under certain conditions.

Future Directions

There are many potential future directions for research involving 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide. One area of interest is the development of new drugs that target neurotransmitter release. Another potential direction is the study of the immune system and the role that 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide may play in regulating cytokine production. Additionally, there is potential for this compound to be used in studies of other physiological systems, such as the cardiovascular system or the endocrine system.
In conclusion, 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its synthesis method is well-established, and it has been found to have a range of biochemical and physiological effects that make it useful for a range of experiments. While there are some limitations to working with this compound, it has many potential future directions for research.

Synthesis Methods

The synthesis of 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide involves a multi-step process that begins with the reaction of piperazine with benzyl chloride. The resulting product is then subjected to a series of reactions that ultimately lead to the formation of 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide. This synthesis method has been well-established and is widely used in laboratories around the world.

Scientific Research Applications

2-(1-benzyl-3-oxo-2-piperazinyl)-N-[1-(hydroxymethyl)cyclopentyl]acetamide has been extensively studied for its potential applications in scientific research. It has been found to be useful in a range of experiments, including studies of protein-ligand interactions, drug discovery, and drug delivery. This compound has also been used in studies of the central nervous system, as it has been found to have an effect on neurotransmitter release.